Cas no 39809-25-1 (Penciclovir)

• Product Name: Penciclovir
• CAS No: 39809-25-1
• Molecular Formula: C₁₀H₁₅N₅O₃
• Molecular Weight: 253.2578
• MDL: MFCD15142866
• CID: 55100
• PubChem ID: 135398748

Penciclovir Properties

Names and Identifiers

• Penciclovir
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-3,9-dihydropurin-6-one
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-3H-purin-6-one
• 2-Amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl]-6H-purin-6-one
• 2-Amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl]-6H-purin-6-one,BRL-39123
• 2-AMINO-9-[4-HYDROXY-3-(HYDROXYMETHYL)BUTYL]-3,9-DIHYDROPURIN-6-ONE,CERTIFIED REFERENCE MATERIAL
• 9-[4-Hydroxy-3-(hydroxymethyl)butyl]guanine
• Adenovir
• BRL 39123
• BRL-39123
• Denavir
• Penciclovirum
• Pencyclovir
• peniciclovir
• UNII-359
• Vectavir
• VSA 671
• 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-1H-purin-6-one
• Penciclovirum [INN-Latin]
• Penciclovir [USAN:INN:BAN]
• Penciceovir
• 9-(4-Hydroxy-3-(hydroxymethyl)butyl)guanine
• 9-(4-HYDROXY-3-(HYDROXYMETHYL)BUT-1-YL)GUANINE
• PE2
• 9-(4-hydroxy-3-hydroxymethylbut-1-yl)guanine
• Denavir (TN)
• 9-(4-hydroxy-3-hydroxymethylbut-1-yl)-gua
• KS-5016
• BRL 39123;VSA 671
• 2-amino-9-(4-hydroxy-3-(hydroxymethyl)butyl)-1,9-dihydro-6H-purin-6-one
• Penciclovir- Bio-X
• DB00299
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-1,9-dihydro-6H-purin-6-one
• 2-Amino-9-(4-hydroxy-3-hydroxymethyl-butyl)-1,9-dihydro-purin-6-one (PCV)
• Penciclovirum (INN-Latin)
• FT-0601627
• SMR000466317
• 9-(2-hydroxy-1-(hydroxymethyl)-ethoxymethyl)guanine
• HY-17424
• CHEBI:7956
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(4-hydroxy-3-(hydroxymethyl)butyl)-
• BCP13112
• CS-1355
• C07417
• AB00698242-05
• 9-[2-hydroxy-1-(hydroxymethyl)-ethoxymethyl]guanine
• CCG-213029
• CCG-101000
• CCG-266987
• 2-azanyl-9-[3-(hydroxymethyl)-4-oxidanyl-butyl]-3H-purin-6-one
• 2-Amino-9-(4-hydroxy-3-hydroxymethyl-butyl)-1,9-dihydro-purin-6-one(PCV, Penciclovir)
• 359HUE8FJC
• AKOS007930676
• 2-amino-9-(4-hydroxy-3-(hydroxymethyl)butyl)-3H-purin-6(9H)-one
• Q420364
• HMS2090H11
• NSC759624
• 2-[2-(2-Amino-6-hydroxy-purin-9-yl)-ethyl]-propane-1,3-diol
• FT-0673555
• Penciclovir,(S)
• SW197630-2
• Z2025569265
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-3H-purin- 6-one
• A824740
• SR-05000001512
• MLS000759422
• CHEMBL1540
• 2-amino-9-(4-hydroxy-3-(hydroxymethyl)butyl)-1H-purin-6(9H)-one
• s4184
• AB01275514-01
• HMS3652H07
• BP164247
• MLS001424110
• 39809-25-1
• DTXCID7026491
• NSC 759624
• NCGC00386270-02
• NCGC00263533-01
• PCV
• UNII-359HUE8FJC
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl-3,3,4,4-d4]-
• NCGC00164630-01
• AKOS026750166
• D05407
• Penciclovir (USAN/INN)
• PENCICLOVIR (USP IMPURITY)
• SR-05000001512-1
• AB01275514_02
• EN300-1081992
• PENCICLOVIR [VANDF]
• NC00250
• JNTOCHDNEULJHD-UHFFFAOYSA-N
• AC-8067
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl]-
• HMS3393D06
• NS00000601
• BDBM50210804
• PENCICLOVIR [WHO-DD]
• 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]guanine
• HMS3371P04
• HSDB 8123
• D06BB06
• MFCD00866931
• PENCICLOVIR [USAN]
• CAS-39809-25-1
• SR-05000001512-2
• SCHEMBL19236307
• J05AB13
• P2164
• SR-01000763121-3
• SCHEMBL3494
• MB2488
• 2-Amino-9-(4-hydroxy-3-hydroxymethyl-butyl)-1,9-dihydro-purin-6-one
• BRL39123
• CCRIS 9213
• PENCICLOVIR [MI]
• Tox21_112248
• 2-[2-(2-amino-6-hydroxypurin-9-yl)ethyl]propane-1,3-diol
• 9-(4-hydroxy-3-hydroxymethylbut-1-yl)-guanine
• 2-AMINO-1,9-DIHYDRO-9-(4-HYDROXY-3-(HYDROXYMETHYL)BUTYL)-6H-PURIN-6-ONE
• PENCICLOVIR [MART.]
• Tox21_112248_1
• PENCICLOVIR (MART.)
• PENCICLOVIR [USP IMPURITY]
• PENCICLOVIR [ORANGE BOOK]
• SR-01000763121
• HMS2051D06
• Pharmakon1600-01502320
• HMS2232A11
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-6,9-dihydro-1H-purin-6-one
• DTXSID9046491
• 2-amino-9-(4-hydroxy-3-hydroxymethylbutyl)-1,9-dihydropurin-6-one
• AB01566918_01
• 2-Amino-1,9-dihydro-9-
• HMS3713P14
• NCGC00263533-12
• Penciclovirum (Latin)
• PENCICLOVIR [INN]
• NSC-759624
• 2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]-6,9-dihydro-3H-purin-6-one
• BRD-K47780086-001-07-9
• 2-amino-9-[1,1,2,2-tetradeuterio-4-hydroxy-3-(hydroxymethyl)butyl]-3H-purin-6-one
• 2-Amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl]-6H-purin-6-one; Denavir; Penciclovir; VSA 671;
• Penciclovir?
• BRD-K47780086-001-06-1
• BRD-K47780086-001-08-7

• MDL： MFCD15142866
• InChIKey： JNTOCHDNEULJHD-UHFFFAOYSA-N
• Inchi： 1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17/h5-6,16-17H,1-4H2,(H3,11,13,14,18)
• SMILES： O([H])C([H])([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])N1C([H])=NC2C(N([H])C(N([H])[H])=NC1=2)=O

Computed Properties

• Exact Mass: 253.117489g/mol
• Surface Charge: 0
• XLogP3: -1.9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 253.117489g/mol
• Monoisotopic Mass: 253.117489g/mol
• Topological Polar Surface Area: 126Ų
• Heavy Atom Count: 18
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• Temperature: When heated to decomposition material emits toxic fumes of /nitrogen oxides/. /Famciclovir/
• Dissociation Constants: pKa1= 3.2 (-NH); pKa2 = 9.4 (-NH2)
• LogP: -0.72610
• PSA: 130.05000
• Merck: 7083
• Refractive Index: 1.748
• Boiling Point: 653.4°C at 760 mmHg
• Melting Point: 275-277 ºC
• Flash Point: 348.9 °C
• Solubility: 0.02 M potassium phosphate: soluble2mg/mL
• Color/Form: White or off white crystalline powder; Odorless, slightly bitter taste.
• Solubility: The product is slightly soluble in water and very slightly soluble in methanol and ethanol; Insoluble in chloroform. From water
• λmax: 253(H2O)(lit.)
• Density: 1.68